(Z)-3-(3-chlorophenyl)-5-(3-ethoxy-4-hydroxybenzylidene)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-3-(3-chlorophenyl)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H14ClNO3S2/c1-2-23-15-8-11(6-7-14(15)21)9-16-17(22)20(18(24)25-16)13-5-3-4-12(19)10-13/h3-10,21H,2H2,1H3/b16-9-
• InChI Key: OEPPUGNPHNOIGT-SXGWCWSVSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=S)S2)C3=CC(=CC=C3)Cl)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=S)S2)C3=CC(=CC=C3)Cl)O
• Molecular Formula: C18H14ClNO3S2
• Molecular Weight: 391.9 g/mol

Description

(Z)-3-(3-chlorophenyl)-5-(3-ethoxy-4-hydroxybenzylidene)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C18H14ClNO3S2 and its molecular weight is 391.88. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Evaluation

A study on the synthesis of 4-thiazolidinone derivatives, including similar compounds, explored their in vitro antimicrobial and anticancer potentials. One derivative demonstrated significant antimicrobial activity, while another showed prominent anticancer activity. QSAR studies highlighted the importance of topological and electronic parameters in describing the antimicrobial activity of these compounds (A. Deep et al., 2016).

Synthesis and Characterisation

Another research focused on the synthesis and characterisation of derivatives from similar chemical structures for antimicrobial activity evaluation. The study elaborates on the synthesis process and the antimicrobial efficacy of the newly synthesized analogues (YN Spoorthy et al., 2021).

Antimicrobial Activity of Derivatives

The antimicrobial activity of rhodanine-3-acetic acid derivatives, which share structural similarities with the compound , was assessed against a panel of bacteria, mycobacteria, and fungi. Certain derivatives showed high activity against Mycobacterium tuberculosis and methicillin-resistant Staphylococcus aureus (M. Krátký et al., 2017).

Supramolecular Structures Analysis

Research on the supramolecular structures of thioxothiazolidinone derivatives provided insights into their hydrogen-bonded dimers, chains, and sheets, contributing to the understanding of their chemical behavior and potential applications (P. Delgado et al., 2005).

Synthesis and Molecular Structure

A detailed investigation into the crystal structure, Hirshfeld surface analysis, and computational studies of a thiazolidin-4-one derivative revealed insights into its molecular geometry, intra- and intermolecular contacts, and theoretical vs. experimental comparison of structural parameters (N. Khelloul et al., 2016).